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Compound of Interest

Compound Name: Citronellyl propionate

Cat. No.: B087161

For researchers and scientists handling Citronellyl propionate, ensuring its proper disposal is
a critical aspect of laboratory safety and environmental responsibility. Adherence to established
protocols minimizes risks and ensures compliance with regulatory standards. This guide
provides essential, step-by-step information for the safe and legal disposal of Citronellyl
propionate.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to handle Citronellyl propionate with
appropriate personal protective equipment (PPE). This includes chemical-resistant gloves,
safety goggles, and a laboratory coat.[1][2] All handling should occur in a well-ventilated area,
such as a chemical fume hood, to prevent inhalation of vapors.[1][2][3] In the event of a spill,
avoid all sources of ignition and use non-sparking tools for cleanup.[3] Absorb spills with an
inert material like vermiculite, dry sand, or earth and place it into a suitable container for
disposal.[4][5]

Step-by-Step Disposal Protocol

The primary method for the disposal of Citronellyl propionate is through a licensed chemical
waste disposal contractor.[2][3] Do not discharge Citronellyl propionate or its containers into
sewer systems, water, foodstuffs, or animal feed.[3]

o Waste Identification and Segregation:
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o Clearly label a dedicated and suitable, closed container for Citronellyl propionate waste.
[3] The label should include the words "Hazardous Waste" and the full chemical name.[6]

[7]

o Do not mix Citronellyl propionate with other chemical waste streams to avoid
incompatible reactions.[2]

e Containerization:

o Use a chemically compatible, leak-proof container with a secure lid.[2][8] High-density
polyethylene (HDPE) or glass containers are generally appropriate.[2]

o Ensure the container is in good condition and do not overfill it, leaving at least 10%
headspace to allow for expansion.[2]

o Storage:

o Store the sealed waste container in a designated, cool, dry, and well-ventilated secondary
containment area.[1][2]

o The storage area must be away from heat, sparks, open flames, and incompatible
materials.[1][2]

o Laboratory waste storage is regulated, and facilities must adhere to accumulation time
limits, which can be up to 90 days for large quantity generators.[9][10]

o Professional Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
chemical waste disposal contractor to arrange for pickup.[2]

o The material may be disposed of at a licensed chemical destruction plant or through
controlled incineration with flue gas scrubbing.[3]

e Disposal of Empty Containers:

o Containers that held Citronellyl propionate should be triple-rinsed with an appropriate
solvent.[11]
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o The rinsate must be collected and disposed of as hazardous waste.[11]

o After thorough cleaning, the container can be offered for recycling or reconditioning, or
punctured to be made unusable and disposed of in a sanitary landfill.[3] Combustible
packaging materials may be incinerated.[3]

Quantitative Data Summary

Parameter Valuel/Information Source

UN Number Not regulated / UN3082 [41.[5]

Citronellyl Propionate /
ENVIRONMENTALLY
o HAZARDOUS SUBSTANCE,
Proper Shipping Name LIQUID, N.O.S. [1].[5]
(CITRONELLYL

PROPIONATE)

Licensed chemical destruction
Disposal Methods plant, controlled incineration [3]

with flue gas scrubbing.

Do not discharge to sewer
Prohibited Disposal systems, contaminate water, [3]

foodstuffs, feed or seed.

Note: There is a discrepancy in the classification for transport, with some sources stating it is
not regulated as dangerous goods, while another classifies it as an environmentally hazardous
substance. It is crucial to consult your institution's EHS department for guidance on proper
shipping and transport classification.

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of
Citronellyl propionate.
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Start: Have Citronellyl
Propionate Waste

A\

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

l

Segregate Waste:
Label a dedicated, compatible container
'Hazardous Waste: Citronellyl Propionate*

Containerize Waste:
Use a sealed, leak-proof container.
Do not overfill.

Store Securely:
Designated, cool, dry, ventilated area
with secondary containment.

Contact Institutional EHS or
Licensed Waste Contractor

Arrange for Professional Disposal:
(e.g., Incineration)

End: Waste Disposed
Compliantly

Click to download full resolution via product page

Citronellyl Propionate Disposal Workflow
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This guide is intended to provide essential information for the proper disposal of Citronellyl
propionate. Always consult your institution's specific safety protocols and the most current
Safety Data Sheet (SDS) for the product you are using. Regulations for chemical waste
disposal can vary by location.[4][12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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